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Compound of Interest

Compound Name: 4-Bromo-2-fluoroaniline

Cat. No.: B1266173 Get Quote

CAS Number: 367-24-8

This technical guide provides an in-depth overview of 4-Bromo-2-fluoroaniline, a key building

block in organic synthesis, particularly for pharmaceutical and materials science research. This

document outlines its chemical and physical properties, detailed experimental protocols for its

synthesis, and its applications in drug development and beyond.

Data Presentation
The following table summarizes the key quantitative data for 4-Bromo-2-fluoroaniline.
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Property Value Source

CAS Number 367-24-8 [1][2][3][4][5][6][7]

Molecular Formula C₆H₅BrFN [1][5][6]

Molecular Weight 190.01 g/mol [1][3]

Melting Point 36.0 - 43.0 °C [5]

Boiling Point 200 - 205 °C @ 760 mmHg [7]

Appearance

White to pale cream to brown

to pale gray crystals, powder,

or fused solid

[5]

Purity ≥98% [3]

Experimental Protocols
A common method for the synthesis of 4-Bromo-2-fluoroaniline involves the reduction of 4-

bromo-2-fluoro-1-nitrobenzene.[2][8]

Synthesis of 4-Bromo-2-fluoroaniline from 4-bromo-2-fluoro-1-nitrobenzene[2][8]

Materials:

4-bromo-2-fluoro-1-nitrobenzene (10 g, 45.5 mmol)

Ethanol (EtOH) (50 mL)

Water (20 mL)

Iron powder (12.7 g, 230 mmol)

Ammonium chloride (NH₄Cl) (24.3 g, 455 mmol)

Celite

Petroleum ether
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Ethyl acetate (EtOAc)

Procedure:

A solution of 4-bromo-2-fluoro-1-nitrobenzene in ethanol and water is prepared in a reaction

vessel.

Iron powder and ammonium chloride are added to the stirred solution.

The reaction mixture is heated to 90 °C and stirred for 2 hours.

After 2 hours, the reaction mixture is filtered through Celite.

The filter cake is washed with ethanol.

The filtrate is concentrated under reduced pressure.

The resulting residue is purified by silica gel chromatography using a petroleum ether/ethyl

acetate gradient (10:1 to 5:1) to yield 4-bromo-2-fluoroaniline.

Applications in Research and Drug Development
4-Bromo-2-fluoroaniline serves as a versatile intermediate in the synthesis of more complex

molecules. Its utility is primarily demonstrated in the following areas:

Pharmaceutical Intermediates: It is a key precursor for the synthesis of various

pharmaceutical compounds.[2] For instance, it is used in the synthesis of 4-amino-3-

fluorophenyl boronic acid, a valuable building block in medicinal chemistry.[2][3] The

presence of fluorine can significantly impact the pharmacokinetic and pharmacodynamic

properties of a drug molecule, often leading to increased potency and bioavailability.[9]

Organic Synthesis: This compound is widely used as an intermediate in various organic

reactions.[2] The bromo and fluoro substituents, along with the amino group, provide multiple

reaction sites for further chemical modifications.

Materials Science: Halogenated anilines, such as 4-Bromo-2,6-difluoroaniline which shares

structural similarities, are used in the synthesis of materials for solar cells, OLEDs, and
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organic semiconductors.[10] While not directly about 4-Bromo-2-fluoroaniline, this

highlights the potential applications of related structures.

Mandatory Visualization
The following diagram illustrates the synthetic workflow for 4-Bromo-2-fluoroaniline.
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Caption: Synthetic workflow for 4-Bromo-2-fluoroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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